2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[[5-(4-ethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O4S3/c1-3-14-7-9-17(10-8-14)31(27,28)18-12-22-21(24-20(18)26)30-13-19(25)23-15-5-4-6-16(11-15)29-2/h4-12H,3,13H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key: JXVYYRACNUZULK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=CC=C3)SC
• Molecular Formula: C21H21N3O4S3
• Molecular Weight: 475.6 g/mol
• CAS No.: 895645-04-2

Description

The compound 2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide features a pyrimidinone core substituted with a 4-ethylphenyl sulfonyl group at position 5 and a sulfanyl-linked acetamide moiety at position 2. The acetamide side chain is further functionalized with a 3-(methylsulfanyl)phenyl group. This structure combines hydrophobic (ethyl, methylsulfanyl) and polar (sulfonyl, sulfanyl) motifs, suggesting a balance between solubility and membrane permeability. The sulfonyl group may enhance binding to target proteins through electrostatic interactions, while the methylsulfanyl substituent could contribute to hydrophobic enclosure effects in protein-ligand interactions .

Biological Activity

The compound 2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide is a novel derivative of dihydropyrimidine, a class of compounds known for their diverse biological activities. This article focuses on the biological activity of this compound, emphasizing its pharmacological potential, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{21}H_{24}N_3O_5S_2$ with a molecular weight of approximately 476.56 g/mol. The structure includes a dihydropyrimidine core, which is often associated with various biological activities, including antimicrobial and antidiabetic properties.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}sulfanyl)-N-[3-(methylsulfanyl)phenyl]acetamide exhibit significant antimicrobial properties. For instance, derivatives of dihydropyrimidines have shown activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	32 µg/mL
Compound B	S. aureus	16 µg/mL

Antidiabetic Activity

In vitro studies have demonstrated that certain dihydropyrimidine derivatives can inhibit enzymes like alpha-amylase and alpha-glucosidase, which play crucial roles in carbohydrate metabolism. For example, a similar compound exhibited an IC50 value of 4.58 µM against alpha-amylase, indicating potent antidiabetic potential.

Compound	Enzyme Inhibition	IC50 (µM)
Compound C	Alpha-amylase	4.58
Standard Drug	Acarbose	1.58

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds containing the dihydropyrimidine scaffold often inhibit key enzymes involved in metabolic processes.
• Antioxidant Properties : Some derivatives have shown the ability to scavenge free radicals, contributing to their protective effects against oxidative stress.
• Antimicrobial Mechanisms : The sulfonamide group may enhance the compound's ability to penetrate bacterial membranes or interfere with protein synthesis.

Case Studies

• Case Study on Antimicrobial Efficacy : A study evaluated the efficacy of various dihydropyrimidine derivatives against biofilms formed by Pseudomonas aeruginosa and Staphylococcus aureus. The results indicated that compounds with specific substitutions showed enhanced activity against biofilm formation.
• Case Study on Antidiabetic Effects : Another study focused on the impact of similar compounds on glucose metabolism in diabetic rat models. The results showed a significant reduction in blood glucose levels when treated with these compounds compared to controls.

Comparison with Similar Compounds

Substituent Variations in the Sulfonyl Group

The sulfonyl group’s aromatic substituent significantly influences electronic and steric properties:

• Compound: Retains the 4-ethylphenyl sulfonyl group but replaces the acetamide’s 3-(methylsulfanyl)phenyl with a 2,4-dimethoxyphenyl.
• Compound: Substitutes the sulfonyl with a 3-chloro-4-methoxyphenyl group. The methoxy group further modulates solubility .

Acetamide Side Chain Modifications

Variations in the acetamide substituent impact target affinity and pharmacokinetics:

• Target Compound : The 3-(methylsulfanyl)phenyl group contributes to lipophilicity (predicted logP ~3.5) and may engage in sulfur-π or hydrophobic interactions.
• Compound : Features a 4-sulfamoylphenyl group, introducing a strongly electron-withdrawing sulfonamide. This group is common in enzyme inhibitors (e.g., carbonic anhydrase), suggesting enhanced target binding but reduced gastrointestinal absorption due to high polarity .
• Compound: Utilizes a 4-methylphenyl group with an allyl-substituted pyrimidinone. The allyl group may confer metabolic instability via cytochrome P450 oxidation, whereas the methylphenyl enhances lipophilicity (density: 1.22 g/cm³) .
• Compound : Employs a 2,3-dichlorophenyl group, enabling halogen bonding with proteins. This derivative reported a melting point of 230°C and a molecular ion peak at m/z 344.21, indicating high thermal stability and congruent mass spectrometry data .

Physicochemical and Pharmacokinetic Properties

Key differences in predicted properties:

Compound	logP (Predicted)	Solubility (mg/mL)	pKa	Key Functional Motifs
Target Compound	~3.5	~0.1	7.8–8.2	4-EtPh-SO₂, 3-MeS-Ph
(Dimethoxyphenyl)	~2.8	~0.5	7.5–8.0	4-EtPh-SO₂, 2,4-(MeO)₂-Ph
(Cl, MeO-Ph)	~3.9	~0.05	7.2–7.7	3-Cl-4-MeO-Ph-SO₂, cyclohexenyl
(Sulfamoyl)	~1.5	~1.2	6.5–7.0	6-Me-Pyrimidinyl, 4-SO₂NH₂-Ph
(Dichlorophenyl)	~4.2	~0.02	7.0–7.5	4-Me-Pyrimidinyl, 2,3-Cl₂-Ph

• Lipophilicity : The target compound’s methylsulfanyl group provides intermediate logP, avoiding extremes of poor solubility (e.g., dichlorophenyl derivative) or excessive polarity (e.g., sulfamoyl analog).
• Acid-Base Properties : Predicted pKa values (7.8–8.2) suggest partial ionization at physiological pH, aiding membrane permeability .